Cas no 1795298-95-1 (3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine)

• Product Name: 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine
• CAS No: 1795298-95-1
• MF: C₁₆H₁₆F₃NO₆S₂
• MW: 439.426552772522
• CID: 5368873
• Update Time: 2025-06-14

3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-ylmethylsulfonyl)-1-[4-(trifluoromethoxy)phenyl]sulfonylpyrrolidine
• 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine

• Inchi： 1S/C16H16F3NO6S2/c17-16(18,19)26-12-3-5-14(6-4-12)28(23,24)20-8-7-15(10-20)27(21,22)11-13-2-1-9-25-13/h1-6,9,15H,7-8,10-11H2
• InChI Key： AMBRUHDCHOCZSG-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)CCC(S(CC2=CC=CO2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine

Comprehensive Overview of 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine (CAS No. 1795298-95-1)

The compound 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine (CAS No. 1795298-95-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the furan-2-yl and trifluoromethoxy moieties, make it a valuable candidate for research and development. This article delves into the properties, applications, and recent advancements related to this compound, addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine is its potential role in drug discovery. The pyrrolidine core is a well-known pharmacophore, often found in bioactive molecules targeting various diseases. Researchers are particularly interested in how the sulfonyl groups and the trifluoromethoxy substituent influence the compound's binding affinity and metabolic stability. Recent studies have explored its interactions with enzymes and receptors, making it a hot topic in structure-activity relationship (SAR) analyses.

In addition to its pharmaceutical applications, this compound has also been investigated for its utility in material science. The presence of the furan ring and sulfonyl linkages offers opportunities for designing novel polymers and coatings with enhanced thermal and chemical resistance. Industry experts are keen on understanding how these properties can be leveraged for sustainable materials, a trending topic in the era of green chemistry and environmental consciousness.

The synthesis of 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine involves multi-step organic reactions, often requiring precise control over reaction conditions. Key steps include the introduction of the methanesulfonyl and benzenesulfonyl groups, which are critical for achieving the desired functionality. Researchers frequently search for optimized synthetic routes to improve yield and purity, reflecting the growing demand for efficient synthetic methodologies in academic and industrial settings.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and bioavailability. These factors are crucial for its potential use in formulations, whether in pharmaceuticals or specialty chemicals. Recent advancements in computational chemistry have enabled predictive modeling of these properties, reducing the need for extensive experimental trials. This aligns with the broader trend of integrating AI and machine learning in chemical research.

Safety and regulatory considerations are also paramount when working with 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. This underscores the importance of chemical safety protocols, a topic frequently searched by professionals in the field.

In conclusion, 3-[(furan-2-yl)methanesulfonyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]pyrrolidine (CAS No. 1795298-95-1) represents a versatile compound with broad applications in drug discovery and material science. Its unique structural attributes and the ongoing research into its properties make it a subject of enduring interest. By addressing common questions and aligning with current trends, this overview aims to provide a comprehensive and engaging resource for researchers and industry professionals alike.